Cas no 2361747-65-9 (N-[1-[3-(Aminosulfonyl)phenyl]propyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide)

• Product Name: N-[1-[3-(Aminosulfonyl)phenyl]propyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide
• CAS No: 2361747-65-9
• MF: C₁₈H₂₅N₃O₄S
• MW: 379.473803281784
• CID: 5414195
• PubChem ID: 145894175
• Update Time: 2025-05-30

N-[1-[3-(Aminosulfonyl)phenyl]propyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Prop-2-enoyl-N-[1-(3-sulfamoylphenyl)propyl]piperidine-4-carboxamide
• 2361747-65-9
• EN300-26588189
• 1-(prop-2-enoyl)-N-[1-(3-sulfamoylphenyl)propyl]piperidine-4-carboxamide
• Z1840826715
• N-[1-[3-(Aminosulfonyl)phenyl]propyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

• Inchi： 1S/C18H25N3O4S/c1-3-16(14-6-5-7-15(12-14)26(19,24)25)20-18(23)13-8-10-21(11-9-13)17(22)4-2/h4-7,12-13,16H,2-3,8-11H2,1H3,(H,20,23)(H2,19,24,25)
• InChI Key： NVMCEXJGDMUVGV-UHFFFAOYSA-N
• SMILES： N1(C(=O)C=C)CCC(C(NC(C2=CC=CC(S(N)(=O)=O)=C2)CC)=O)CC1

Computed Properties

• Exact Mass: 379.15657746g/mol
• Monoisotopic Mass: 379.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.248±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.05±0.60(Predicted)

Additional information on N-[1-[3-(Aminosulfonyl)phenyl]propyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

Comprehensive Overview of N-[1-[3-(Aminosulfonyl)phenyl]propyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide (CAS No. 2361747-65-9)

The compound N-[1-[3-(Aminosulfonyl)phenyl]propyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide, identified by its CAS No. 2361747-65-9, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a piperidinecarboxamide core with an aminosulfonylphenyl moiety, which contributes to its potential applications in drug discovery and development. Researchers are particularly interested in its bioactive properties, as it exhibits promising interactions with various biological targets.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and targeted therapies. N-[1-[3-(Aminosulfonyl)phenyl]propyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide aligns with this trend, as its structure suggests potential utility in enzyme inhibition and receptor binding. The presence of the acryloyl group (1-oxo-2-propen-1-yl) further enhances its reactivity, making it a candidate for covalent binding strategies in drug design. This characteristic is particularly relevant in the context of irreversible inhibitors, a hot topic in contemporary medicinal chemistry.

The synthesis and characterization of CAS No. 2361747-65-9 involve sophisticated techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure the compound's high purity and structural integrity, which are critical for reliable experimental outcomes. Given the growing emphasis on reproducibility in scientific research, the availability of well-characterized compounds like this one is essential. Additionally, its solubility and stability under physiological conditions are areas of active investigation, as these properties directly impact its suitability for in vitro and in vivo studies.

From a commercial perspective, N-[1-[3-(Aminosulfonyl)phenyl]propyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide is primarily of interest to pharmaceutical companies, contract research organizations (CROs), and academic laboratories. Its potential applications span cancer research, neurodegenerative diseases, and inflammatory disorders, reflecting the broad therapeutic areas where small-molecule drugs are sought after. The compound's mechanism of action and structure-activity relationship (SAR) are key focal points for researchers aiming to optimize its efficacy and selectivity.

In the era of AI-driven drug discovery, compounds like CAS No. 2361747-65-9 are increasingly being analyzed through computational models and machine learning algorithms. These tools help predict binding affinities, ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), and potential off-target effects. Such insights accelerate the identification of lead compounds and reduce the time and cost associated with traditional drug development. As a result, this compound is often discussed in the context of high-throughput screening and virtual screening methodologies.

Environmental and safety considerations are also paramount when working with N-[1-[3-(Aminosulfonyl)phenyl]propyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide. While it is not classified as a hazardous material, standard laboratory precautions, such as the use of personal protective equipment (PPE) and proper waste disposal protocols, must be adhered to. The compound's biodegradability and ecotoxicological profile are subjects of ongoing research, aligning with the global push toward green chemistry and sustainable practices.

In summary, N-[1-[3-(Aminosulfonyl)phenyl]propyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide (CAS No. 2361747-65-9) represents a fascinating example of modern medicinal chemistry. Its multifaceted applications, combined with the evolving landscape of drug discovery technologies, position it as a valuable asset for researchers. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest in both academic and industrial settings.